
Application Note: N,2,2-Triethyl-3-
methylbutyramide in Advanced Materials

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: N,2,2-Triethyl-3-methylbutyramide

CAS No.: 51115-73-2

Cat. No.: B12688991

Get Quote

Engineering "Cool-Touch" Functionality into Polymers
and Textiles
Executive Summary
N,2,2-Triethyl-3-methylbutyramide is a third-generation sensory agent designed to trigger the

TRPM8 (Transient Receptor Potential Melastatin 8) ion channel, producing a cooling sensation

without a drop in tissue temperature. In material science, it is valued over menthol due to its

lack of odor, high thermal stability (>200°C), and compatibility with hydrophobic matrices.

This guide details the protocols for incorporating this agent into:

Thermoplastic Masterbatches: For extruded films and fibers.

Smart Textile Finishes: For durable, wash-resistant cooling fabrics.[1]

Active Hydrogels: For medical cooling patches.
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Property Specification
Material Science
Implication

Chemical Name
N,2,2-Triethyl-3-

methylbutyramide

Sterically hindered amide

structure ensures chemical

stability.

CAS Number 51115-73-2
Unique identifier for regulatory

compliance.

Molecular Formula C₁₁H₂₃NO

Hydrophobic character (LogP

~2.78) aids polymer

dispersion.

Physical State Liquid / Low-melting Solid

Faciliates liquid injection

during extrusion or

emulsification.

Boiling Point >250°C (est.)
Critical: Survives polymer melt

processing (PE/PP/PET).

Solubility
Soluble in Alcohols, Glycols,

Oils

Compatible with polyolefins

and solvent-based coatings.

Odor Profile Neutral / None
Does not interfere with product

fragrance or textile neutrality.

Mechanism of Action
Unlike phase-change materials (PCMs) that absorb heat, this molecule works via

chemesthesis. It lowers the activation threshold of cold-sensing nerve receptors (TRPM8) in

the skin. When a user touches the treated material, the agent migrates slightly to the skin

surface, triggering a "phantom" cooling sensation.
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Figure 1: Chemesthetic mechanism. The agent must migrate from the material matrix to the

skin interface to function.

Application Protocols
Protocol A: Preparation of Cooling Masterbatch
(Polymer Extrusion)
Objective: Create a concentrated pellet (Masterbatch) containing 10-20% N,2,2-Triethyl-3-
methylbutyramide for downstream dilution into films or fibers. Matrix: LDPE (Low-Density

Polyethylene) or PP (Polypropylene).

Materials:

Polymer Resin (MFI 2-4 for film, MFI 20+ for fiber).

N,2,2-Triethyl-3-methylbutyramide (Active).[2]

Porous Silica (carrier) or Calcium Silicate (optional, to absorb liquid active).

Step-by-Step Workflow:

Adsorption (If Active is Liquid):

If the active is liquid at room temperature, pre-mix it with porous silica (ratio 1:1 or 1:2) in a

high-speed mixer until a free-flowing powder is obtained. This prevents screw slippage.

Compounding:

Feeder 1: Polymer Resin (80-90%).

Feeder 2: Active/Silica Pre-mix (10-20%).

Extruder: Twin-screw extruder (L/D ratio > 32).

Temperature Profile (Critical):

Zone 1 (Feed): 140°C
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Zone 2-4 (Compression): 160°C - 180°C

Zone 5 (Metering): 170°C

Note: Do not exceed 210°C to prevent degradation or flashing of the active.

Pelletizing: Strand cut or underwater pelletizing.

Let-down: Dilute the masterbatch at 1-3% into the final polymer during film blowing or

injection molding.

Protocol B: Durable Textile Finishing (Pad-Dry-Cure)
Objective: Apply a wash-resistant cooling finish to Cotton or Polyester fabrics. Challenge: The

molecule is hydrophobic. It requires emulsification or micro-encapsulation.

Formulation:

Active: N,2,2-Triethyl-3-methylbutyramide (20-40 g/L).

Binder: Self-crosslinking acrylic or polyurethane binder (30-50 g/L).

Emulsifier: Non-ionic surfactant (e.g., Polysorbate 80) (5-10 g/L).

Water: Balance.

Step-by-Step Workflow:

Emulsification:

Mix the Active and Emulsifier at 40°C.

Slowly add water under high-shear stirring (Ultra-Turrax) at 5000 rpm for 10 mins to create

a stable white emulsion.

Padding:

Add Binder to the emulsion.[3]
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Impregnate fabric (Cotton or PET) through a padder.

Pick-up: 70-80%.

Drying: 100°C for 2-3 minutes.

Curing: 150°C for 2 minutes. This crosslinks the binder, trapping the active on the fiber

surface.

Analytical Verification & Quality Control
To ensure the active is successfully incorporated and stable, use the following extraction and

analysis protocol.

Protocol C: Extraction and GC-MS Quantification
Scope: Determining the concentration of N,2,2-Triethyl-3-methylbutyramide in a solid

polymer matrix.

Sample Prep: Cryo-mill 1.0 g of the polymer film into fine powder.

Extraction:

Solvent: Dichloromethane (DCM) or Ethanol.

Method: Soxhlet extraction (4 hours) or Ultrasonic extraction (30 mins x 2).

GC-MS Conditions:

Column: HP-5MS (30m x 0.25mm x 0.25µm).

Injector Temp: 250°C.

Oven Program: 60°C (1 min) -> 20°C/min -> 280°C (5 min).

Detection: Mass Spec (SIM mode looking for parent ion, likely 185 m/z, and characteristic

fragments).

Validation: Compare retention time with a pure standard (CAS 51115-73-2).
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Manufacturing Workflow Diagram
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Figure 2: Industrial workflow for creating cooling masterbatches.

Troubleshooting Guide

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b12688991/docs?utm_src=pdf-body-img#application-note-n-2-2-triethyl-3-methylbutyramide-in-advanced-materials
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12688991?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Issue Probable Cause Corrective Action

Screw Slippage
Active is acting as a lubricant

in the extruder.

Increase ratio of porous silica

carrier; lower feed rate.

Fuming at Die
Processing temperature too

high (>220°C).

Reduce zone temperatures;

check active thermal stability.

Weak Cooling
Active trapped inside polymer

matrix (poor migration).

Add a "blooming agent" (e.g.,

glycerol monostearate) to push

active to surface.

Greasy Surface
Concentration too high; active

blooming out.[3]

Reduce let-down ratio; ensure

proper compatibility with

matrix.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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